Cas no 1184937-05-0 (4-chloro-3-fluorophenyl chloroformate)
4-Chloro-3-fluorophenyl chloroformate is a reactive chloroformate ester widely used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high reactivity with nucleophiles, enabling efficient derivatization of amines, alcohols, and thiols to form carbamates, carbonates, and thiocarbonates, respectively. The presence of both chloro and fluoro substituents enhances its electrophilic character, facilitating selective reactions under mild conditions. This compound is valued for its stability under controlled storage conditions and its utility in introducing the 4-chloro-3-fluorophenyl moiety into complex molecular frameworks. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
1184937-05-0 structure
Product Name:4-chloro-3-fluorophenyl chloroformate
CAS No:1184937-05-0
MF:C7H3Cl2FO2
MW:209.001923799515
MDL:MFCD24293402
CID:5242309
PubChem ID:82717639
Update Time:2026-03-08
4-chloro-3-fluorophenyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-3-FLUOROPHENYL CHLOROFORMATE
- SY297036
- 4-CHLORO-3-FLUOROPHENYLCHLOROFORMATE
- Carbonochloridic acid, 4-chloro-3-fluorophenyl ester
- 4-chloro-3-fluorophenyl chloroformate
-
- MDL: MFCD24293402
- Inchi: 1S/C7H3Cl2FO2/c8-5-2-1-4(3-6(5)10)12-7(9)11/h1-3H
- InChI Key: VKHOCNZZIIBARS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1F)OC(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3
4-chloro-3-fluorophenyl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY297036-1g |
4-Chloro-3-fluorophenyl Chloroformate |
1184937-05-0 | ≥95% | 1g |
¥8865.0 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01022254-1g |
4-Chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01022254-5g |
4-Chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 95% | 5g |
¥9758.0 | 2023-04-05 | |
| Enamine | EN300-281901-0.05g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 0.05g |
$587.0 | 2023-09-09 | ||
| Enamine | EN300-281901-0.1g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 0.1g |
$615.0 | 2023-09-09 | ||
| Enamine | EN300-281901-0.25g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 0.25g |
$642.0 | 2023-09-09 | ||
| Enamine | EN300-281901-0.5g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 0.5g |
$671.0 | 2023-09-09 | ||
| Enamine | EN300-281901-1.0g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-281901-2.5g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 2.5g |
$1370.0 | 2023-09-09 | ||
| Enamine | EN300-281901-5.0g |
4-chloro-3-fluorophenyl chloroformate |
1184937-05-0 | 5g |
$3147.0 | 2023-06-04 |
4-chloro-3-fluorophenyl chloroformate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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